Pectenotoxin 2
CAS No.: 97564-91-5
VCID: VC0000117
Molecular Formula: C47 H70 O14
Molecular Weight: 859 g/mol
* For research use only. Not for human or veterinary use.
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Description | Pectenotoxin-2 (PTX2) is a marine metabolite . It is a polycyclic ether and a spiroketal, and it is produced by dinoflagellate species such as Dinophysis fortii and Dinophysis acuta . PTX2 is regulated as a marine toxin in the EU . PTX2 can disrupt actin filaments and, therefore, hinder mitotic separation and cytokinesis in human cancer cells . Because of this disruption, PTX-2 has been identified as a potential anti-cancer agent . Studies show that PTX-2 can induce the phosphorylation of ERK, JNK, and p38MAPK, and it can induce endoreduplication in cancer cell lines . Pectenotoxins are known to be associated with diarrhetic shellfish poisoning . Pectenotoxin-2c (PTX2c) is a similar compound that can be synthesized from PTX2b . Cytotoxicity assays of PTX2, PTX2b, and PTX2c against HepG2 and Caco2 cancer cells have shown that PTX2 is more potent . |
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CAS No. | 97564-91-5 |
Product Name | Pectenotoxin 2 |
Molecular Formula | C47 H70 O14 |
Molecular Weight | 859 g/mol |
IUPAC Name | (1S,2R,5R,7R,8E,10E,12R,14S,16R,19R,20S,24R,27S,28S,29R,32R,33R,35S)-14-[(2S,3R,4R)-2,3-dihydroxy-4-methyloxan-2-yl]-28-hydroxy-5,7,9,19,29,35-hexamethyl-13,17,38,39,40,41,42,43-octaoxaoctacyclo[31.4.1.11,35.12,5.120,24.124,27.129,32.012,16]tritetraconta-8,10-diene-18,31-dione |
Standard InChI | InChI=1S/C47H70O14/c1-26-10-11-32-34(22-37(54-32)47(52)39(49)28(3)14-20-53-47)55-41(51)29(4)31-9-8-15-45(56-31)17-12-33(57-45)40(50)44(7)24-30(48)38(60-44)35-25-43(6)18-19-46(58-35,61-43)36-13-16-42(5,59-36)23-27(2)21-26/h10-11,21,27-29,31-40,49-50,52H,8-9,12-20,22-25H2,1-7H3/b11-10+,26-21+/t27-,28+,29+,31-,32+,33-,34+,35+,36+,37-,38-,39+,40-,42+,43-,44+,45+,46-,47+/m0/s1 |
Standard InChIKey | PTKFEDGHUVZLPL-XAHUWGBLSA-N |
SMILES | CC1CCOC(C1O)(C2CC3C(O2)C=CC(=CC(CC4(CCC(O4)C56CCC(O5)(CC(O6)C7C(=O)CC(O7)(C(C8CCC9(O8)CCCC(O9)C(C(=O)O3)C)O)C)C)C)C)C)O |
Canonical SMILES | CC1CCOC(C1O)(C2CC3C(O2)C=CC(=CC(CC4(CCC(O4)C56CCC(O5)(CC(O6)C7C(=O)CC(O7)(C(C8CCC9(O8)CCCC(O9)C(C(=O)O3)C)O)C)C)C)C)C)O |
Synonyms | 34S-hydroxypectenotoxin-2 pectenotoxin 2 pectenotoxin II |
PubChem Compound | 6437385 |
Last Modified | Feb 18 2024 |
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